11-Deoxy-13-deoxodaunorubicin

anthracycline SAR cytotoxicity profiling HeLa cell assay

Researchers studying anthracycline structure-activity relationships require precise analogs to isolate substituent effects. Single-modification compounds cannot replicate the non-additive pharmacology of dual-modified 11-deoxy-13-deoxodaunorubicin. - **Critical SAR calibration point**: HeLa ID₅₀ = 220 ng/mL (vs Glycoside C at 54 ng/mL, Glycoside B at 440 ng/mL) - essential for deconvoluting 11-OH and 13-keto contributions - **Negative control for redox studies**: Lacks 13-keto group, eliminating confounding ROS generation in cardiotoxicity or efflux assays - **Authenticated natural product**: Fermentation-derived from Micromonospora peucetica B211 F.I., confirmed by X-ray crystallography Supplied as a certified reference standard for HPLC/LC-MS metabolite profiling and parallel dose-response experiments.

Molecular Formula C27H31NO8
Molecular Weight 497.5 g/mol
Cat. No. B15565492
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name11-Deoxy-13-deoxodaunorubicin
Molecular FormulaC27H31NO8
Molecular Weight497.5 g/mol
Structural Identifiers
InChIInChI=1S/C27H31NO8/c1-4-27(33)10-13-8-15-22(26(32)21-14(24(15)30)6-5-7-17(21)34-3)25(31)20(13)18(11-27)36-19-9-16(28)23(29)12(2)35-19/h5-8,12,16,18-19,23,29,31,33H,4,9-11,28H2,1-3H3/t12-,16-,18-,19-,23+,27-/m0/s1
InChIKeyIYSDLBHEPBYCFI-PAFKHDOYSA-N
Commercial & Availability
Standard Pack Sizes0.25 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

11-Deoxy-13-deoxodaunorubicin Identity and Origin


11-Deoxy-13-deoxodaunorubicin (CAS 71800-92-5), also designated as 13-Deoxycarminomycin or Glycoside D, is a biosynthetic anthracycline antibiotic belonging to the daunorubicin/doxorubicin structural family. It is produced by fermentation of Micromonospora peucetica strain B211 F.I. (ATCC 31366), a mutagenized mutant derived from Streptomyces peucetius var. caesius [1]. The compound is characterized by two key structural deviations from daunorubicin: absence of the 11-hydroxyl group on the B-ring (11-deoxy) and replacement of the 13-keto group with a 13-ethyl moiety (13-deoxo). Its molecular formula is C₂₇H₃₁NO₈ with a molecular weight of 497.54 g/mol [2]. The compound exhibits both antibacterial activity against Gram-positive and Gram-negative organisms and in vitro cytotoxic activity against tumor cell lines, positioning it as a tool compound for structure–activity relationship (SAR) studies within the anthracycline class [1].

Dual-modification anthracycline probe for SAR deconvolution of 11-OH and 13-keto contributions
Fermentation-derived tool compound supporting biosynthetic pathway and metabolite profiling studies
Antimicrobial and cytotoxicity endpoint context across Gram-positive, Gram-negative, and tumor cell models

11-Deoxy-13-deoxodaunorubicin: Why Substitution Fails


Within the 11-deoxy anthracycline series, even single-site structural modifications produce quantitatively distinct antibacterial and antitumor activity profiles that preclude generic interchange. The four glycosides (A, B, C, and D) isolated from the same fermentation complex—differing only at the C-13 position (COCH₂OH, CHOHCH₃, COCH₃, or CH₂CH₃)—exhibit HeLa cell ID₅₀ values spanning an 8.8-fold range (54 to 440 ng/mL) and MIC values against Staphylococcus aureus 209P that vary 16-fold (62 to 1000 µg/mL) [1]. The dual modification present in 11-Deoxy-13-deoxodaunorubicin (loss of both 11-OH and 13-keto) produces a pharmacological fingerprint that is not predictable by linear combination of single-modification analogs, as evidenced by its intermediate cytotoxicity (ID₅₀ 220 ng/mL) falling between Glycoside C (54 ng/mL) and Glycoside B (440 ng/mL) [1]. Furthermore, chromophore modifications at position 11 have been shown to differentially alter DNA intercalation capacity—11-deoxydaunorubicin retains intercalative binding, albeit with appreciably reduced affinity relative to the parent compound, while methylation of the 11-OH group abolishes intercalation entirely [2]. These non-linear SAR relationships mean that substituting any single-modification analog for the dual-modified compound will introduce uncontrolled variance in both target engagement and antibacterial selectivity, compromising experimental reproducibility in SAR profiling, resistance mechanism studies, or biosynthetic pathway elucidation.

Non-additive SAR The dual 11-deoxy/13-deoxo modification generates a cytotoxicity phenotype that single-modification analogs cannot predict; substituting Glycoside C or B may shift assay-response context.
Divergent selectivity Antibacterial rank order differs from cytotoxicity rank order among 11-deoxy glycosides; antimicrobial screening context may not transfer across analogs.
DNA binding shift Chromophore modifications alter intercalation affinity; class-level evidence indicates appreciably weaker binding for 11-deoxy analogs, which may affect target engagement interpretation.

11-Deoxy-13-deoxodaunorubicin Differentiation Evidence


HeLa Cell Cytotoxicity

In a head-to-head in vitro cytotoxicity assay against HeLa cells (24-h drug exposure, colony formation evaluated 5 days post-plating), 11-Deoxy-13-deoxodaunorubicin (Glycoside D) exhibited an ID₅₀ of 220 ng/mL. This is 4.1-fold less potent than 11-deoxydaunorubicin (Glycoside C, ID₅₀ = 54 ng/mL), 2.0-fold more potent than 11-deoxy-13-dihydrodaunorubicin (Glycoside B, ID₅₀ = 440 ng/mL), and 2.1-fold less potent than 11-deoxyadriamycin (Glycoside A, ID₅₀ = 105 ng/mL). Relative to the clinical parent compound daunorubicin (ID₅₀ = 6–7 ng/mL), Glycoside D is approximately 31- to 37-fold less potent [1]. This specific potency rank (C > A > D > B > daunorubicin) demonstrates that the dual 11-deoxy/13-deoxo modification produces a cytotoxicity phenotype that is not simply additive of the single modifications.

HeLa Cytotoxicity
Head-to-head
ID₅₀ 220 ng/mL (target)
Glycoside C: 54 ng/mL
Glycoside B: 440 ng/mL
Daunorubicin: 6–7 ng/mL
Supports cytotoxicity endpoint review and SAR calibration
Colony formation assay, 24-h exposure; 4.1× less potent than Glycoside C, 2× more potent than B
anthracycline SAR cytotoxicity profiling HeLa cell assay 11-deoxy daunorubicin analogs antitumor antibiotic screening

Antibacterial Spectrum

The in vitro antibacterial activity of the four 11-deoxy glycosides was determined by standard tube dilution MIC assay against five bacterial strains. 11-Deoxy-13-deoxodaunorubicin (Glycoside D) exhibited an intermediate antibacterial potency profile: against Sarcina lutea ATCC 9341, its MIC of 25 µg/mL was 2-fold higher (less potent) than Glycoside C (12.5 µg/mL) but 4-fold lower (more potent) than Glycoside B (100 µg/mL) [1]. Against Staphylococcus aureus 209P, Glycoside D (MIC 250 µg/mL) was 4-fold less potent than Glycoside C (62 µg/mL) but 4-fold more potent than Glycoside B (1000 µg/mL) [1]. Against Escherichia coli B, the sole Gram-negative comparator, Glycoside D (MIC 50 µg/mL) was equipotent with Glycoside A (50 µg/mL) and 2-fold less potent than Glycoside C (25 µg/mL) [1]. The rank order of antibacterial potency (C > A ≈ D > B) differs from the cytotoxicity rank order, indicating divergent structural determinants for antibacterial vs. antitumor activity within this congeneric series.

Antibacterial MIC
Head-to-head
S. aureus 209P: 250 µg/mL
S. lutea: 25 µg/mL
E. coli B: 50 µg/mL
Supports antimicrobial screening context
Tube dilution method; rank order differs from cytotoxicity, enabling selectivity probing
antibacterial screening MIC determination anthracycline antibiotic Gram-positive bacteria Gram-negative bacteria

In Vivo P388 Leukemia Activity

In the P388 murine leukemia model (intraperitoneal tumor inoculation, single i.p. treatment on day 1), 11-Deoxy-13-deoxodaunorubicin (Glycoside D) at 15 mg/kg produced a T/C of 111% with no toxic deaths, indicating borderline antitumor activity. At 125 mg/kg, the T/C dropped to 18% with 5/5 toxic deaths, defining a steep toxicity transition with no therapeutically useful intermediate dose. In contrast, 11-deoxydaunorubicin (Glycoside C) at 100 mg/kg achieved T/C 181% (3/8 toxic deaths), demonstrating clear antitumor efficacy with manageable toxicity at that dose level, while daunorubicin at 2.9 mg/kg produced T/C 190% with no deaths [1]. The therapeutic ratio (minimum toxic dose / minimum effective dose) for Glycoside D is approximately 1.0 (15 mg/kg active, 125 mg/kg lethal), compared to approximately 6.7 for Glycoside C (15 mg/kg minimally active, 100 mg/kg active) and >2.3 for daunorubicin [1].

P388 In Vivo Activity
Model context
15 mg/kg: T/C 111% (0 deaths)
125 mg/kg: T/C 18% (5/5 deaths)
Supports model-response endpoint interpretation
P388 murine leukemia; steep toxicity transition; therapeutic ratio ~1.0
P388 murine leukemia in vivo antitumor efficacy therapeutic index anthracycline analog toxicity profiling

DNA Intercalation Capacity

A systematic study of chromophore-modified daunorubicin derivatives binding to calf thymus DNA demonstrated that 11-deoxydaunorubicin (the single 11-deoxy modification) retains the ability to bind DNA via the intercalation mechanism characteristic of the parent compound daunorubicin, albeit with appreciably weaker binding affinity. In contrast, methylation of the 11-OH group (6-O-methyl or 11-O-methyl derivatives) dramatically reduces DNA affinity, with both methyl ether derivatives showing no evidence of intercalation at physiological ionic strength [1]. Since 11-Deoxy-13-deoxodaunorubicin shares the 11-deoxy modification present in 11-deoxydaunorubicin, it is inferred at the class level that it retains intercalative DNA binding capacity, though quantitative binding constants for the dual-modified compound have not been reported. Separately, in P388 leukemia cells, 11-deoxydaunorubicin was shown to produce single-strand DNA break frequencies of the same order of magnitude as doxorubicin at cytotoxic concentrations, with DNA breaks confirmed to be protein-associated (consistent with topoisomerase II-mediated damage) [2].

DNA Intercalation
Class-level
11-deoxy modification retains intercalation, appreciably weaker than parent
Supports DNA-binding endpoint context
Direct binding constants not reported for dual-modified compound; class-level inference
DNA intercalation anthracycline-DNA binding chromophore modification spectroscopic binding assay calf thymus DNA

Physicochemical and Procurement Characteristics

11-Deoxy-13-deoxodaunorubicin (CAS 71800-92-5, MW 497.54 g/mol, formula C₂₇H₃₁NO₈, predicted pKa 6.83 ± 0.60) can be distinguished from its closest structural analogs at the procurement level by distinct physicochemical identifiers . 11-Deoxydaunorubicin (Glycoside C, CAS 73890-43-4, MW 511.53, C₂₇H₂₉NO₉) differs by +14 Da (retention of 13-keto oxygen) and 13-deoxydaunorubicin (CAS 79466-09-4, MW 513.54, C₂₇H₃₁NO₉) differs by +16 Da (retention of 11-OH). The target compound is commercially available at ≥99% HPLC purity from multiple vendors, with the 13-deoxycarminomycin synonym (referring to the same compound) carrying CAS 76034-18-9 in some databases, necessitating careful CAS verification during procurement [1]. The predicted boiling point of 714.8 ± 60.0 °C and density of 1.43 ± 0.1 g/cm³ further differentiate it analytically . No peer-reviewed stability or formulation studies specific to this compound were identified; storage recommendations are vendor-supplied (−20 °C powder, 3 years) .

Identity & Procurement
Specification review
CAS 71800-92-5; MW 497.54; ≥99% HPLC; pKa 6.83 ± 0.60
Supports identity confirmation and procurement verification
14 Da mass offset vs. 11-deoxydaunorubicin resolvable by LC-MS; verify CAS synonyms
physicochemical properties procurement specification CAS registry predicted pKa HPLC purity

11-Deoxy-13-deoxodaunorubicin Application Scenarios


Anthracycline SAR Matrix Studies

11-Deoxy-13-deoxodaunorubicin serves as an essential calibration point in anthracycline SAR matrices where the independent and combined contributions of the 11-OH and 13-keto groups must be deconvoluted. As demonstrated in the HeLa ID₅₀ data (Glycoside D = 220 ng/mL; Glycoside C = 54 ng/mL; Glycoside B = 440 ng/mL), the dual modification produces a non-additive cytotoxicity phenotype [1]. Researchers can use Glycoside D alongside Glycosides A–C and daunorubicin in parallel dose–response experiments to build quantitative SAR models that predict cytotoxicity from structural descriptors, enabling rational design of next-generation anthracyclines with decoupled antibacterial and antitumor activities.

In Vivo Therapeutic Index Negative Control

The steep toxicity transition and poor in vivo therapeutic window of Glycoside D in the P388 model (T/C 111% at 15 mg/kg, 100% lethality at 125 mg/kg) positions it as an ideal negative control for studies investigating the role of C-13 ketone redox cycling in anthracycline cardiotoxicity and antitumor selectivity [1]. In experiments where Glycoside C (13-keto retained) demonstrates a usable therapeutic index (T/C 181% at 100 mg/kg) and Glycoside D does not, the differential outcome can be directly attributed to the 13-deoxo modification, controlling for the 11-deoxy background shared by both compounds.

Antibacterial Selectivity Probing

The MIC profile of Glycoside D against S. aureus 209P (250 µg/mL), S. lutea (25 µg/mL), and E. coli B (50 µg/mL) provides a reproducible antibacterial fingerprint that can be used to calibrate bacterial uptake and efflux assays [1]. Because Glycoside D lacks the 13-keto group implicated in redox-mediated toxicity, its antibacterial activity can be studied in bacterial strains engineered with defined anthracycline resistance mechanisms (e.g., efflux pump overexpression) without the confounding variable of 13-keto-derived reactive oxygen species generation, enabling cleaner mechanistic interpretation.

Biosynthetic Pathway Elucidation

11-Deoxy-13-deoxodaunorubicin is a naturally occurring component of the anthracycline complex produced by Micromonospora peucetica B211 F.I., and its structural assignment as Glycoside D (formula IV: R = CH₂CH₃) has been confirmed by chemical, physical, and X-ray crystallographic methods [1][2]. Researchers investigating the biosynthetic gene clusters responsible for anthracycline tailoring steps (particularly the 11-hydroxylase and 13-ketoreductase or deoxygenase enzymes) can use authenticated Glycoside D as an analytical reference standard for HPLC and LC-MS-based metabolite profiling, enabling accurate identification of pathway intermediates and shunt products in mutant or heterologous expression systems.

Application
Selection Property
Validation Focus
Anthracycline SAR studies
Dual-modification calibration standard
Cytotoxicity and antibacterial SAR endpoints
In vivo therapeutic index investigation
13-Keto redox contribution model
Model-response endpoint comparison
Antibacterial selectivity studies
Bacterial uptake/efflux assay calibration
MIC endpoint review and resistance context
Biosynthetic pathway elucidation
Authenticated analytical reference standard
HPLC/LC-MS metabolite profiling

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